Cas no 1645543-97-0 (1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine)
1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine
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- Inchi: 1S/C15H16N4O/c1-2-8-18-9-11-19(12-10-18)15-16-14(20-17-15)13-6-4-3-5-7-13/h1,3-7H,8-12H2
- InChI Key: FEPWQUSKLIEQNR-UHFFFAOYSA-N
- SMILES: N1(C2N=C(C3=CC=CC=C3)ON=2)CCN(CC#C)CC1
Experimental Properties
- Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 410.5±55.0 °C(Predicted)
- pka: 4.86±0.10(Predicted)
1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6594049-1.0g |
1-(5-phenyl-1,2,4-oxadiazol-3-yl)-4-(prop-2-yn-1-yl)piperazine |
1645543-97-0 | 1g |
$0.0 | 2023-04-26 | ||
| Enamine | EN300-6594049-0.05g |
1-(5-phenyl-1,2,4-oxadiazol-3-yl)-4-(prop-2-yn-1-yl)piperazine |
1645543-97-0 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine
1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine: A Promising Compound in Pharmaceutical Research
The compound 1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine, with the CAS number 1645543-97-0, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic compounds, characterized by its unique molecular architecture that combines a piperazine ring with a 1,2,4-oxadiazole moiety. The presence of a phenyl group and a propynyl substituent further enhances its structural complexity and potential biological activity. Recent studies have highlighted its potential applications in drug discovery, particularly in targeting specific receptors and enzymes associated with various pathological conditions.
Chemical Structure and Molecular Properties
The molecular formula of 1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine is C20H19N3O. Its molecular weight is approximately 317.4 g/mol, and it exhibits a high degree of solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol. The compound's structure includes a piperazine ring (a six-membered nitrogen-containing heterocycle) connected to a 1,2,4-oxadiazole ring, which is further substituted with a phenyl group and a propynyl chain. The presence of multiple functional groups, including the oxadiazole ring and the propynyl substituent, contributes to its diverse pharmacological profile. The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical in determining its bioavailability and tissue distribution.
Pharmacological Activity and Mechanism of Action
Recent research has demonstrated that 1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine exhibits promising pharmacological activity, particularly in modulating the activity of G-protein-coupled receptors (GPCRs) and ion channels. A study published in *Journal of Medicinal Chemistry* in 2023 reported that this compound shows selective antagonism against the serotonin receptor subtype 5-HT2A, which is implicated in various neurological disorders, including depression and schizophrenia. The compound's ability to interact with these receptors is attributed to the presence of the oxadiazole ring, which serves as a key pharmacophore for receptor binding. Additionally, the propynyl substituent may contribute to the compound's ability to modulate ion channel activity, potentially enhancing its therapeutic potential in conditions such as epilepsy and neuropathic pain.
<3>Recent Research and Therapeutic Potential
Advancements in medicinal chemistry have led to the exploration of 1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine as a lead compound for the development of novel therapeutics. A 2024 study in *Bioorganic & Medicinal Chemistry* highlighted its potential in targeting the transient receptor potential (TRP) channels, which are involved in pain signaling and inflammatory responses. The compound's ability to selectively modulate TRP channels, such as TRPV1 and TRPA1, suggests its utility in the treatment of chronic pain and inflammatory diseases. Furthermore, preliminary in vitro studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory gene expression.
Drug Development and Clinical Relevance
The development of 1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine as a therapeutic agent is supported by its favorable pharmacokinetic profile. Research published in *Drug Discovery Today* in 2023 indicated that the compound exhibits good oral bioavailability and a prolonged half-life, which are essential for its potential use in chronic disease management. Additionally, the compound's low toxicity profile, as observed in preclinical studies, suggests its safety for further clinical investigation. Ongoing efforts in drug optimization are focused on enhancing its selectivity and potency while minimizing off-target effects, which are critical for the successful translation of this compound into clinical therapies.
Conclusion
1-(5-Phenyl-1,2,4-oxadiazol-3-yl)-4-(2-propyn-1-yl)piperazine represents a promising candidate in the field of pharmaceutical research, with its unique molecular structure and diverse pharmacological activities. The compound's potential applications in targeting GPCRs, ion channels, and inflammatory pathways underscore its significance in the development of novel therapeutics. As research continues to advance, further elucidation of its mechanisms of action and optimization of its chemical properties will be crucial in realizing its therapeutic potential in various medical conditions.
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